Cas no 622408-85-9 (1-Hydroxy-9-medroxycanthin-6-one)
622408-85-9 structure
Product Name:1-Hydroxy-9-medroxycanthin-6-one
CAS No:622408-85-9
MF:C15H10N2O3
MW:266.25150346756
CID:2087157
PubChem ID:11448499
Update Time:2025-04-21
1-Hydroxy-9-medroxycanthin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Hydroxy-9-medroxycanthin-6-one
- 622408-85-9
- 8-hydroxy-13-methoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
- AKOS040760883
- FS-7525
- 8-hydroxy-13-methoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
- DA-49168
-
- Inchi: 1S/C15H10N2O3/c1-20-8-2-3-9-11(6-8)17-13(19)5-4-10-15(17)14(9)12(18)7-16-10/h2-7,18H,1H3
- InChI Key: KFHGYFDVGYKREV-UHFFFAOYSA-N
- SMILES: OC1=CN=C2C=CC(N3C4C=C(C=CC=4C1=C32)OC)=O
Computed Properties
- Exact Mass: 266.06914219g/mol
- Monoisotopic Mass: 266.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 235-237 ºC (methanol )
- Solubility: Very slightly soluble (0.22 g/l) (25 º C),
1-Hydroxy-9-medroxycanthin-6-one Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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